(R)-4-Fluoroindan-1-amine hydrochloride

• IUPAC Name: (1R)-4-fluoro-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C9H10FN.ClH/c10-8-3-1-2-7-6(8)4-5-9(7)11;/h1-3,9H,4-5,11H2;1H/t9-;/m1./s1
• InChI Key: CBWNFZYQNOKVAI-SBSPUUFOSA-N
• Canonical SMILES: C1CC2=C(C1N)C=CC=C2F.Cl
• Isomeric SMILES: C1CC2=C([C@@H]1N)C=CC=C2F.Cl
• Molecular Formula: C9H11ClFN
• Molecular Weight: 187.64 g/mol
• CAS RN: 1637540-45-4

Description

The description of a compound typically includes its chemical structure, molecular formula, and molecular weight. It may also include its appearance (solid, liquid, color, etc.) and any distinctive smell or taste.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the conditions under which the compound is reactive and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, density, refractive index, and specific rotation. The compound’s acidity or basicity, its reactivity towards various reagents, and its behavior under different conditions are also studied.

Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

(R)-4-Fluoroindan-1-amine hydrochloride is utilized in the synthesis of chiral amines, which are crucial for the pharmaceutical industry due to their presence in various active pharmaceutical ingredients (APIs). The development of efficient synthetic routes for chiral amines, involving the use of (R)-4-Fluoroindan-1-amine hydrochloride, demonstrates its importance in producing optically active compounds. These methodologies allow for the preparation of enantiomerically pure substances, which is essential for the activity and safety of pharmaceuticals (Höhne et al., 2008).

Analytical Chemistry and Sensor Development

In the realm of analytical chemistry, (R)-4-Fluoroindan-1-amine hydrochloride contributes to the creation of chemosensors. These sensors are designed for the detection of specific ions or molecules, showcasing the compound's role in developing tools for environmental monitoring, diagnostics, and research applications. Chemosensors employing (R)-4-Fluoroindan-1-amine hydrochloride or its derivatives can selectively and sensitively detect various analytes, including metal ions, highlighting its versatility in sensor technology (Anbu et al., 2012).

Materials Science and Engineering

(R)-4-Fluoroindan-1-amine hydrochloride is instrumental in the development of advanced materials. Its application extends to the synthesis of polymers and other materials with specific optical, electronic, or mechanical properties. For instance, the creation of fluoro-polyimides demonstrates the compound's contribution to producing materials with excellent thermal stability, low moisture absorption, and high hygrothermal stability, which are critical for aerospace, electronics, and coatings applications (Xie et al., 2001).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, and environmental impact. It includes studying the compound’s safety data sheet (SDS) and understanding the precautions needed when handling the compound.

Future Directions

This involves predicting or suggesting further studies that could be conducted with the compound. It could include potential applications, modifications to improve its properties, or investigations into its behavior under different conditions.